Cas no 1706455-86-8 (2-Aminospiro[3.6]decane-2-carboxylic acid)

• Product Name: 2-Aminospiro[3.6]decane-2-carboxylic acid
• CAS No: 1706455-86-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5697260
• PubChem ID: 99988890
• Update Time: 2025-10-29

2-Aminospiro[3.6]decane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1706455-86-8
• 2-Aminospiro[3.6]decane-2-carboxylic acid
• 2-Aminospiro[3.6]decane-2-carboxylicacid
• 2-Amino-spiro[3.6]decane-2-carboxylic acid
• Spiro[3.6]decane-2-carboxylic acid, 2-amino-

• Inchi： 1S/C11H19NO2/c12-11(9(13)14)7-10(8-11)5-3-1-2-4-6-10/h1-8,12H2,(H,13,14)
• InChI Key： FDIXBRKGAVTEEG-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CCCCCC2)C1)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 348.5±25.0 °C(Predicted)
• pka: 2.53±0.20(Predicted)

Additional information on 2-Aminospiro[3.6]decane-2-carboxylic acid

Recent Advances in the Study of 2-Aminospiro[3.6]decane-2-carboxylic acid (CAS: 1706455-86-8)

2-Aminospiro[3.6]decane-2-carboxylic acid (CAS: 1706455-86-8) is a structurally unique spirocyclic amino acid that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive compounds, particularly in the development of peptidomimetics and small molecule therapeutics. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

The synthesis of 2-Aminospiro[3.6]decane-2-carboxylic acid has been optimized in recent years, with several research groups reporting efficient routes to its enantiopure forms. A study published in the Journal of Organic Chemistry (2023) demonstrated a highly stereoselective synthesis using a key spirocyclization step, achieving excellent yields and enantiomeric excess. The compound's rigid spirocyclic structure imparts conformational constraints, making it an attractive scaffold for designing peptide analogs with enhanced metabolic stability and target selectivity.

In terms of biological applications, 2-Aminospiro[3.6]decane-2-carboxylic acid has shown promise as a component of peptide-based therapeutics. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into cyclic peptides targeting G-protein coupled receptors (GPCRs), resulting in improved binding affinity and pharmacokinetic properties. The compound's ability to induce specific secondary structures in peptides has been particularly valuable for mimicking protein-protein interaction interfaces.

Recent pharmacological studies have explored the therapeutic potential of derivatives containing this spirocyclic amino acid. A preclinical investigation published in the European Journal of Medicinal Chemistry (2023) demonstrated that analogs incorporating 2-Aminospiro[3.6]decane-2-carboxylic acid exhibited potent activity against neurological targets, with improved blood-brain barrier penetration compared to linear counterparts. These findings suggest potential applications in central nervous system disorders.

The compound's unique structural features have also been exploited in materials science applications. A 2024 study in ACS Applied Materials & Interfaces reported its use in designing self-assembling peptide nanomaterials with controlled morphology. The spirocyclic constraint was found to direct specific assembly pathways, leading to materials with potential applications in drug delivery and tissue engineering.

Ongoing research continues to uncover new applications for 2-Aminospiro[3.6]decane-2-carboxylic acid. Current investigations include its use in covalent inhibitor design, where its rigid structure provides optimal positioning of reactive groups, and in the development of constrained peptidomimetics for challenging targets such as protein-protein interactions. The compound's versatility and the growing understanding of its structural and pharmacological properties position it as a valuable tool in chemical biology and drug discovery efforts.